Cas no 89151-14-4 (1,3-Propanediamine, N-(4-pyridinylmethyl)-)

• Product Name: 1,3-Propanediamine, N-(4-pyridinylmethyl)-
• CAS No: 89151-14-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 610379
• PubChem ID: 13576978
• Update Time: 2025-04-19

1,3-Propanediamine, N-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(4-pyridinylmethyl)-
• N'-(pyridin-4-ylmethyl)propane-1,3-diamine
• N1-(pyridin-4-ylmethyl)propane-1,3-diamine
• N~1~-[(Pyridin-4-yl)methyl]propane-1,3-diamine
• SCHEMBL10734543
• FT-0752843
• 89151-14-4
• GACMFEVVJKDROM-UHFFFAOYSA-N
• DTXSID10544223
• N-(4-pyridylmethyl)trimethylenediamine

• Inchi： 1S/C9H15N3/c10-4-1-5-12-8-9-2-6-11-7-3-9/h2-3,6-7,12H,1,4-5,8,10H2
• InChI Key： GACMFEVVJKDROM-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)CCCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.9Ų